Cas no 2377035-60-2 (2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid)

• Product Name: 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• CAS No: 2377035-60-2
• MF: C₁₆H₁₈FNO₄
• MW: 307.316828250885
• CID: 6241945
• PubChem ID: 165747403
• Update Time: 2025-06-12

2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2377035-60-2
• EN300-6745903
• 2-[(benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid

• Inchi： 1S/C16H18FNO4/c17-16-8-4-7-15(16,13(19)20)10-18(11-16)14(21)22-9-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2,(H,19,20)
• InChI Key： IBCLXNVGCPZYNY-UHFFFAOYSA-N
• SMILES： FC12CN(C(=O)OCC3C=CC=CC=3)CC1(C(=O)O)CCC2

Computed Properties

• Exact Mass: 307.12198622g/mol
• Monoisotopic Mass: 307.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid

2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid (CAS No. 2377035-60-2): A Comprehensive Overview

2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid (CAS No. 2377035-60-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid is noteworthy for its intricate arrangement of functional groups. The molecule consists of a benzyloxy carbonyl group attached to a fluorinated octahydrocyclopenta[c]pyrrole core. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The carboxylic acid group further adds to the compound's versatility, enabling it to participate in various chemical reactions and interactions with biological targets.

The synthesis of 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid is a multi-step process that requires careful control over reaction conditions and purification techniques. Recent studies have explored various synthetic routes to optimize yield and purity. One common approach involves the use of palladium-catalyzed coupling reactions to introduce the benzyloxy carbonyl group, followed by selective fluorination to achieve the desired fluoro substitution. The final step typically involves the formation of the carboxylic acid group through hydrolysis or other carboxylation methods.

In terms of biological activity, 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid has shown promising results in several areas. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have indicated that this compound can effectively inhibit certain proteases, which are key targets in the treatment of viral infections and cancer. Additionally, its ability to modulate ion channels and receptors has been explored for potential applications in neurological disorders.

The pharmacological properties of 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid have also been extensively investigated. Preclinical studies have shown that it exhibits good bioavailability and stability, making it a suitable candidate for further development as a therapeutic agent. However, challenges such as optimizing its solubility and reducing potential side effects remain areas of active research.

Recent advancements in computational chemistry have also contributed to our understanding of 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and interaction with biological targets. These computational tools have helped guide experimental efforts by predicting optimal binding modes and identifying key residues involved in ligand-receptor interactions.

In conclusion, 2-[(Benzyloxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid (CAS No. 2377035-60-2) is a promising compound with a rich structural profile and diverse biological activities. Its potential applications in medicinal chemistry and pharmaceutical research are supported by ongoing studies that continue to uncover new insights into its properties and mechanisms of action. As research progresses, this compound may play a significant role in the development of novel therapeutic strategies for various diseases.